Cas no 803632-62-4 (Piperazine, 1-(3-bromopropyl)-4-ethyl-)

Piperazine, 1-(3-bromopropyl)-4-ethyl- structure
803632-62-4 structure
Product Name:Piperazine, 1-(3-bromopropyl)-4-ethyl-
CAS No:803632-62-4
MF:C9H19BrN2
MW:235.164561510086
CID:5301380
Update Time:2025-07-21

Piperazine, 1-(3-bromopropyl)-4-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-(3-bromopropyl)-4-ethyl-
    • Inchi: 1S/C9H19BrN2/c1-2-11-6-8-12(9-7-11)5-3-4-10/h2-9H2,1H3
    • InChI Key: NITRMRFTONGZPR-UHFFFAOYSA-N
    • SMILES: N1(CCCBr)CCN(CC)CC1

Piperazine, 1-(3-bromopropyl)-4-ethyl- Pricemore >>

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Additional information on Piperazine, 1-(3-bromopropyl)-4-ethyl-

Piperazine, 1-(3-bromopropyl)-4-ethyl- (CAS No. 803632-62-4): A Comprehensive Overview in Modern Chemical Research

The compound Piperazine, 1-(3-bromopropyl)-4-ethyl-, identified by its CAS number 803632-62-4, represents a significant advancement in the field of chemical biology and pharmaceutical development. This heterocyclic organic compound, characterized by its unique structural framework, has garnered considerable attention due to its versatile applications and potential in medicinal chemistry. The molecular structure of this compound incorporates both bromine and ethyl substituents, which contribute to its reactivity and utility in synthetic chemistry.

In recent years, the exploration of novel piperazine derivatives has become a focal point in drug discovery programs. The< strong>Piperazine, 1-(3-bromopropyl)-4-ethyl- moiety serves as a valuable scaffold for designing molecules with enhanced pharmacological properties. Specifically, the bromopropyl group at the 1-position and the ethyl group at the 4-position introduce specific electronic and steric effects that can modulate the compound's interactions with biological targets. These features make it an attractive candidate for further investigation in the development of therapeutic agents.

One of the most compelling aspects of Piperazine, 1-(3-bromopropyl)-4-ethyl- is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting various enzymes and receptors implicated in human diseases. For instance, studies have demonstrated its utility in creating molecules that exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases. These enzymes are often dysregulated in pathological conditions, making them prime targets for therapeutic intervention.

The< strong>CAS number 803632-62-4 provides a unique identifier for this compound, facilitating its tracking and documentation in research settings. This standardized classification ensures that scientists worldwide can accurately reference and utilize this molecule in their studies. The growing interest in< strong>Piperazine derivatives underscores their importance as building blocks in medicinal chemistry. The ability to modify the piperazine core with diverse substituents allows for the creation of a wide array of compounds with tailored biological activities.

Recent advancements in computational chemistry have further enhanced the understanding of how< strong>Piperazine, 1-(3-bromopropyl)-4-ethyl- interacts with biological systems. Molecular modeling techniques have been employed to predict binding affinities and optimize lead structures. These computational approaches complement experimental efforts by providing insights into the molecular interactions that govern drug efficacy. By integrating both experimental and computational data, researchers can accelerate the discovery process and identify promising candidates for further development.

The synthesis of< strong>Piperazine derivatives presents unique challenges due to the need for precise functionalization of the piperazine ring. However, recent methodologies have improved the efficiency and scalability of these synthetic routes. For example, transition metal-catalyzed cross-coupling reactions have enabled the introduction of bromo and ethyl groups with high selectivity and yield. These advances have made it feasible to produce complex piperazine-based compounds on a larger scale, supporting both academic research and industrial applications.

The pharmacological profile of< strong>Piperazine, 1-(3-bromopropyl)-4-ethyl- has been extensively studied in preclinical models. Initial findings suggest that this compound exhibits promising activity against certain disease-related pathways. Its ability to modulate enzyme activity and receptor binding makes it a valuable tool for investigating mechanisms of action. Further research is ongoing to elucidate its full therapeutic potential and to identify any potential side effects or toxicities.

In conclusion, Piperazine, 1-(3-bromopropyl)-4-ethyl-, with its CAS number 803632-62-4, represents a significant contribution to modern chemical research. Its unique structural features and versatile applications make it a compelling candidate for drug discovery efforts. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in developing innovative therapies for a wide range of diseases.

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